molecular formula C16H11NO B240245 1-Naphthyl(4-pyridinyl)methanone

1-Naphthyl(4-pyridinyl)methanone

Cat. No.: B240245
M. Wt: 233.26 g/mol
InChI Key: FAXPFMWKEQIBTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Naphthyl(4-pyridinyl)methanone (C₁₆H₁₁NO, MW: 233.27 g/mol) is a methanone derivative featuring a naphthalene moiety linked via a carbonyl group to a pyridine ring. Its structure combines aromatic and heteroaromatic systems, making it a subject of interest in organic synthesis and materials science.

Properties

Molecular Formula

C16H11NO

Molecular Weight

233.26 g/mol

IUPAC Name

naphthalen-1-yl(pyridin-4-yl)methanone

InChI

InChI=1S/C16H11NO/c18-16(13-8-10-17-11-9-13)15-7-3-5-12-4-1-2-6-14(12)15/h1-11H

InChI Key

FAXPFMWKEQIBTB-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=NC=C3

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=NC=C3

Origin of Product

United States

Comparison with Similar Compounds

Heterocyclic Variations

  • THJ-018 (C₂₃H₂₁N₃O): Replaces the pyridine ring with an indazole group and includes a pentyl chain.
  • 1-Piperazinyl(4-pyridinyl)methanone (C₁₀H₁₃N₃O): Substitutes the naphthyl group with a piperazinyl ring, reducing hydrophobicity but increasing solubility in polar solvents. The piperazine moiety also introduces basicity, altering reactivity in acidic environments .

Aromatic Ring Modifications

  • (4-Methylphenyl)(4-pyridinyl)methanone (C₁₃H₁₁NO): Replaces naphthyl with a methylphenyl group, lowering molecular weight (MW: 197.23 g/mol) and steric bulk. This change simplifies synthetic routes but diminishes π-π interactions critical for crystallinity .
  • (4-Chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone (C₂₅H₂₁ClN₂O): Incorporates chloro and pentyl substituents, increasing MW (400.90 g/mol) and lipophilicity. Such derivatives are often explored for psychoactive properties due to enhanced blood-brain barrier penetration .

Electronic and Physicochemical Properties

Compound Key Substituents LogP* (Predicted) Melting Point (°C) Solubility (mg/mL)
1-Naphthyl(4-pyridinyl)methanone Naphthyl, Pyridinyl 3.2 ~260–280 (est.) <0.1 (Water)
THJ-018 Naphthyl, Indazolyl, Pentyl 5.8 Not reported <0.01 (Water)
1-Piperazinyl(4-pyridinyl)methanone Pyridinyl, Piperazinyl 1.5 Not reported >10 (DMSO)
(4-Methylphenyl)(4-pyridinyl)methanone Methylphenyl, Pyridinyl 2.1 ~200–220 ~1.5 (Ethanol)

*LogP values estimated via computational tools.

  • Electronic Effects: The pyridinyl group in 1-Naphthyl(4-pyridinyl)methanone withdraws electron density via resonance, polarizing the carbonyl group more strongly than phenyl analogues. This enhances electrophilicity at the carbonyl carbon, affecting reactivity in nucleophilic acyl substitutions .
  • Melting Points : Naphthyl derivatives generally exhibit higher melting points (e.g., 260–280°C estimated) compared to phenyl analogues (~200–220°C) due to enhanced crystal packing from π-π interactions .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula MW (g/mol) Key Functional Groups LogP
1-Naphthyl(4-pyridinyl)methanone C₁₆H₁₁NO 233.27 Naphthyl, Pyridinyl 3.2
THJ-018 C₂₃H₂₁N₃O 367.44 Naphthyl, Indazolyl, Pentyl 5.8
[4-(2-Pyrrolidinylethoxy)phenyl]pyridin-4-ylmethanone C₁₈H₂₀N₂O₂ 296.37 Pyridinyl, Pyrrolidinylethoxy 2.7

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.